![molecular formula C17H18N2O3S B5910900 N-[4-morpholinyl(phenyl)methylene]benzenesulfonamide](/img/structure/B5910900.png)
N-[4-morpholinyl(phenyl)methylene]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-morpholinyl(phenyl)methylene]benzenesulfonamide, commonly known as NMS, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. NMS belongs to the class of sulfonamide compounds and has a chemical formula of C14H16N2O3S.
Mechanism of Action
The mechanism of action of NMS is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes responsible for the growth and proliferation of cancer cells. NMS has also been found to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential therapeutic effects in neurodegenerative diseases.
Biochemical and Physiological Effects
Studies have shown that NMS exhibits a wide range of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the activity of neurotransmitters in the brain. NMS has also been found to exhibit antimicrobial activity against certain strains of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of using NMS in lab experiments is its relatively low toxicity compared to other sulfonamide compounds. This makes it a safer option for researchers to work with. However, one of the limitations of using NMS is its limited solubility in water, which may make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of NMS. One area of research is the development of more efficient synthesis methods for NMS. Another area of research is the exploration of its potential therapeutic applications in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of NMS and its potential side effects.
Synthesis Methods
The synthesis of NMS involves the reaction between 4-morpholine aniline and benzenesulfonyl chloride in the presence of a catalyst. The reaction takes place in a solvent such as tetrahydrofuran or dichloromethane. The resulting product is a white crystalline powder that is purified through recrystallization.
Scientific Research Applications
NMS has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit antitumor, anti-inflammatory, and antimicrobial properties. NMS has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
(NZ)-N-[morpholin-4-yl(phenyl)methylidene]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3S/c20-23(21,16-9-5-2-6-10-16)18-17(15-7-3-1-4-8-15)19-11-13-22-14-12-19/h1-10H,11-14H2/b18-17- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCUWHLGKFFJENY-ZCXUNETKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=NS(=O)(=O)C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1/C(=N\S(=O)(=O)C2=CC=CC=C2)/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.